Cas no 2609019-11-4 (Potassium 5-ethyl-1,3,4-oxadiazole-2-carboxylate)

• Product Name: Potassium 5-ethyl-1,3,4-oxadiazole-2-carboxylate
• CAS No: 2609019-11-4
• MF: C₅H₅KN₂O₃
• MW: 180.203101873398
• MDL: MFCD33550440
• CID: 5663296
• PubChem ID: 155978283
• Update Time: 2025-10-28

Potassium 5-ethyl-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-1,3,4-oxadiazole-2-carboxylic acid (potassium)
• 1,3,4-Oxadiazole-2-carboxylic acid, 5-ethyl-, potassium salt (1:1)
• 2609019-11-4
• Z4927502730
• EN300-27748547
• potassium 5-ethyl-1,3,4-oxadiazole-2-carboxylate
• Potassium 5-ethyl-1,3,4-oxadiazole-2-carboxylate

• MDL： MFCD33550440
• Inchi： 1S/C5H6N2O3.K/c1-2-3-6-7-4(10-3)5(8)9;/h2H2,1H3,(H,8,9);/q;+1/p-1
• InChI Key： FBVMBTADXSULSQ-UHFFFAOYSA-M
• SMILES： [K+].O1C(C(=O)[O-])=NN=C1CC

Computed Properties

• Exact Mass: 179.99372351g/mol
• Monoisotopic Mass: 179.99372351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79Ų

Additional information on Potassium 5-ethyl-1,3,4-oxadiazole-2-carboxylate

Potassium 5-ethyl-1,3,4-oxadiazole-2-carboxylate (CAS No. 2609019-11-4): A Versatile Heterocyclic Compound for Modern Applications

Potassium 5-ethyl-1,3,4-oxadiazole-2-carboxylate (CAS No. 2609019-11-4) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research. This potassium salt derivative of the 5-ethyl-1,3,4-oxadiazole scaffold demonstrates unique chemical properties that make it valuable for various synthetic applications. The compound's molecular structure combines the stability of potassium salts with the reactivity of the oxadiazole ring system, creating opportunities for innovative material design.

Recent scientific literature highlights the growing importance of 1,3,4-oxadiazole derivatives in drug discovery, particularly as bioisosteres for carboxylic acids and esters. The potassium carboxylate moiety in this compound enhances its water solubility compared to neutral oxadiazole analogs, addressing a common challenge in formulation development. Researchers are particularly interested in its potential as a building block for heterocyclic compounds with improved pharmacokinetic properties.

The synthesis of Potassium 5-ethyl-1,3,4-oxadiazole-2-carboxylate typically involves cyclization reactions of appropriate hydrazide precursors followed by salt formation. This process has been optimized to achieve high yields and purity, making the compound commercially available for research purposes. Its stability under various pH conditions and compatibility with common organic solvents contribute to its utility in multi-step synthetic routes.

In material science applications, this compound serves as a precursor for functional materials with potential electronic applications. The conjugated oxadiazole system can contribute to electron transport properties, while the ethyl substitution at the 5-position modifies the compound's steric and electronic characteristics. These features are being explored in the development of organic semiconductors and light-emitting materials.

Quality control specifications for CAS 2609019-11-4 typically include HPLC purity assessment, potassium content verification, and residual solvent analysis. The compound is generally supplied as a white to off-white crystalline powder with defined storage conditions to maintain stability. Proper handling requires standard laboratory precautions, though it doesn't exhibit significant acute toxicity based on available safety data.

The pharmaceutical industry shows increasing interest in 5-ethyl-1,3,4-oxadiazole derivatives as potential kinase inhibitors and antimicrobial agents. The potassium salt form offers advantages in formulation development compared to free acids, particularly for parenteral applications. Recent patent literature suggests growing intellectual property activity around this chemical scaffold.

From an environmental perspective, Potassium 5-ethyl-1,3,4-oxadiazole-2-carboxylate demonstrates favorable biodegradation characteristics compared to many persistent organic compounds. This aspect aligns with current trends toward greener chemistry in industrial applications. The compound's synthetic versatility continues to attract attention from academic and industrial researchers exploring sustainable chemical solutions.

Analytical characterization of this material typically includes NMR spectroscopy (1H, 13C), mass spectrometry, and infrared spectroscopy. These techniques confirm the structure and purity of the compound, with the potassium counterion verified by elemental analysis. The distinctive spectroscopic signatures of the oxadiazole ring system facilitate quality assessment and reaction monitoring.

Market availability of CAS 2609019-11-4 has expanded in recent years to meet growing research demand. Suppliers typically offer the compound in research quantities with certificates of analysis. Pricing reflects the specialized nature of this chemical intermediate, with bulk quantities available for developmental projects. The compound's shelf life and storage requirements are comparable to other potassium carboxylate salts.

Future research directions for Potassium 5-ethyl-1,3,4-oxadiazole-2-carboxylate may explore its potential in catalysis and as a ligand in coordination chemistry. The combination of nitrogen heterocycle and carboxylate functionality creates opportunities for novel metal-organic frameworks (MOFs) and other advanced materials. These applications align with current interests in functional materials for energy storage and conversion.

Comparative studies with related 1,3,4-oxadiazole derivatives suggest that the ethyl substitution pattern in this compound offers a balance between lipophilicity and steric demand. This makes it particularly valuable for medicinal chemistry applications where such properties require fine-tuning. The potassium salt form additionally provides formulation advantages for biological testing.

Regulatory status of 2609019-11-4 varies by jurisdiction, but it generally falls under standard laboratory chemical classifications. Researchers should consult local regulations regarding transportation, storage, and disposal. The compound's handling presents no unusual challenges compared to typical laboratory chemicals when standard safety protocols are followed.

Technical literature references to Potassium 5-ethyl-1,3,4-oxadiazole-2-carboxylate have increased steadily since its first reported synthesis. The compound's utility as a synthetic intermediate continues to grow as researchers discover new applications for this versatile building block. Its combination of stability and reactivity makes it particularly valuable for multi-step organic syntheses.

For researchers considering this compound, key considerations include reaction compatibility with potassium-sensitive systems and potential counterion effects in certain applications. The carboxylate functionality offers opportunities for further derivatization, while the heterocyclic core provides a stable platform for structural modifications. These features contribute to the compound's growing popularity in synthetic chemistry.